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Compound of Interest

Compound Name: Tert-butyl acetate

Cat. No.: B121029 Get Quote

Essential Guide to Handling Tert-butyl Acetate
This guide provides critical safety and logistical information for the handling and disposal of

tert-butyl acetate in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by minimizing exposure

and mitigating risks associated with this chemical.

Hazard Summary & Exposure Limits
Tert-butyl acetate is a highly flammable liquid and vapor that can cause respiratory irritation

and drowsiness or dizziness.[1] It is crucial to handle it with care in a controlled environment.

Repeated exposure may lead to skin dryness or cracking.[2][3]

Table 1: Key Hazard Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b121029?utm_src=pdf-interest
https://www.benchchem.com/product/b121029?utm_src=pdf-body
https://www.benchchem.com/product/b121029?utm_src=pdf-body
https://www.benchchem.com/product/b121029?utm_src=pdf-body
http://www.cometchemical.com/MSDS/TertButylAcetate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_727936024_tert-ButylAcetate-CASNO-540-88-5-MSDS.pdf
https://www.cpachem.com/msds?num=SB22830&dnl=sd_-_tert-Butyl_acetate_%5BCAS_540-88-5%5D_%28SB22830%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Type Description

Physical Hazard

Highly flammable liquid and vapor.[4]
Vapors are heavier than air and can form
explosive mixtures.[4]

Health Hazard

May cause respiratory irritation, drowsiness, or

dizziness.[1][5] Moderate eye irritant and slight

skin irritant.[5][6]

Primary Routes of Exposure
Inhalation, skin contact, eye contact, ingestion.

[7]

| Incompatibilities | Strong oxidizing agents (e.g., perchlorates, nitrates), strong acids (e.g.,

sulfuric, nitric), and strong bases.[7][8] |

Table 2: Occupational Exposure Limits

Organization
TWA (Time-Weighted
Average)

STEL (Short-Term
Exposure Limit)

OSHA (PEL) 200 ppm (950 mg/m³) Not Established

NIOSH (REL) 200 ppm (950 mg/m³) (10-hr) Not Established

ACGIH (TLV) 50 ppm 150 ppm

Data sourced from Safety Data Sheets.[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. All protective clothing should

be clean, available each day, and put on before work begins.[8]

Table 3: Recommended PPE for Handling Tert-butyl Acetate
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Protection Type Specification Purpose

Eye / Face

Safety glasses with side
shields or chemical splash
goggles. A face shield is
recommended when there
is a significant splash
hazard.[2][9]

Protects against splashes
and vapors.

Skin

Solvent-resistant gloves (e.g.,

butyl rubber, Teflon). Always

inspect gloves before use and

consult the manufacturer for

chemical resistance data.[2][6]

A flame-retardant, antistatic lab

coat or impervious clothing is

required.[2]

Prevents skin contact and

absorption.

| Respiratory | Required when ventilation is inadequate or exposure limits may be exceeded.

Use a NIOSH-approved air-purifying respirator with organic vapor cartridges.[1][6][9] For high

concentrations (up to 1,500 ppm) or emergencies, a supplied-air respirator or self-contained

breathing apparatus (SCBA) with a full facepiece is necessary.[7][8] | Prevents inhalation of

harmful vapors. |

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is mandatory.

Preparation and Engineering Controls
Ventilation: Always handle tert-butyl acetate in a well-ventilated area.[4] A certified chemical

fume hood is the preferred engineering control.[8]

Ignition Sources: Before handling, remove all potential ignition sources from the area,

including open flames, hot surfaces, sparks, and static discharge sources.[4][8] Use only

non-sparking tools and explosion-proof equipment.[1][4]
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Emergency Equipment: Ensure that an eyewash station and an emergency shower are

immediately accessible and have been recently tested.[8]

Grounding: Metal containers used for transferring the chemical must be grounded and

bonded to prevent static discharge.[4][5][8]

Chemical Handling and Storage
Container Management: Keep containers tightly closed when not in use.[1][4] Store in a cool,

dry, well-ventilated area designated for flammable liquids.[8][10]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[4][8] Do not store food or drink in the handling area.[4]

Clothing: Promptly remove any clothing that becomes contaminated.[8]

Disposal Plan: Waste and Spills
Tert-butyl acetate and materials contaminated with it must be treated as hazardous waste.[8]

Waste Disposal
Collection: Collect all tert-butyl acetate waste in a designated, properly labeled, and sealed

container. Do not mix with other waste streams unless explicitly permitted.

Disposal: Dispose of contents and containers in accordance with all local, state, and federal

regulations, typically through an approved hazardous waste disposal plant.[10][11]

Spill Response Protocol
Evacuation: Evacuate all non-essential personnel from the spill area.[8]

Ventilation & Ignition Control: Ventilate the area and remove all ignition sources.[2][8]

Containment: For small spills, contain the liquid with an inert, non-combustible absorbent

material such as sand, earth, or vermiculite.[1][8] Prevent the spill from entering drains or

sewers.[2][6]
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Cleanup: Using non-sparking tools, collect the absorbed material and place it into a suitable,

sealed container for hazardous waste disposal.[6]

Decontamination: Wash the spill area once the cleanup is complete.[8]

Safe Handling Workflow
The following diagram outlines the logical steps for safely handling tert-butyl acetate in a

laboratory environment.
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1. Assess Risks &
Review SDS

2. Select & Don
Appropriate PPE

3. Prepare Workspace
(Ventilation, Grounding, No Ignition Sources)

4. Handle Chemical
(Keep Closed, Use Non-Sparking Tools)

Emergency Procedure
(Spill, Exposure)

5. Decontaminate &
Doff PPE Correctly

6. Segregate Waste
(Labelled, Sealed Container)

7. Final Disposal
(Hazardous Waste Protocol)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of tert-butyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b121029?utm_src=pdf-custom-synthesis
http://www.cometchemical.com/MSDS/TertButylAcetate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_727936024_tert-ButylAcetate-CASNO-540-88-5-MSDS.pdf
https://www.cpachem.com/msds?num=SB22830&dnl=sd_-_tert-Butyl_acetate_%5BCAS_540-88-5%5D_%28SB22830%29_%28EU%29.pdf
https://images.nicindustries.com/cerakote/documents/188/tert-butyl-acetate-sds-dt2020021722201071.pdf?1581978011
https://www.aglayne.com/wp-content/uploads/2016/09/Tert-Butyl-Acetate-SDS-2-19-Allchem.pdf
https://www.lyondellbasell.com/globalassets/lyb/our-solutions/products/documents/safety-summaries/tbac-gps-safety-summary/
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0074.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1786.pdf
https://www.fishersci.com/store/msds?partNumber=AC107765000&countryCode=US&language=en
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/tertiary-butyl-acetate.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/287725?userType=undefined
https://www.benchchem.com/product/b121029#personal-protective-equipment-for-handling-tert-butyl-acetate
https://www.benchchem.com/product/b121029#personal-protective-equipment-for-handling-tert-butyl-acetate
https://www.benchchem.com/product/b121029#personal-protective-equipment-for-handling-tert-butyl-acetate
https://www.benchchem.com/product/b121029#personal-protective-equipment-for-handling-tert-butyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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